3-((3-chloropyridin-4-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(3-chloropyridin-4-yl)oxy-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H20ClN3O2/c22-19-13-23-10-8-20(19)27-17-9-11-25(14-17)21(26)24-12-16-6-3-5-15-4-1-2-7-18(15)16/h1-8,10,13,17H,9,11-12,14H2,(H,24,26)
• InChI Key: WZBGCNTWSJCERD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Cl)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

3-((3-chloropyridin-4-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Scientific Research Applications

Sensing Volatile Organic Compounds and Metal Ions

Compounds structurally related to "3-((3-chloropyridin-4-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide" have been utilized in the development of coordination polymers for sensing applications. These materials exhibit high selectivity and sensitivity towards volatile organic compounds and metal ions, such as Fe3+ ions, showcasing their potential in environmental monitoring and detection applications (Lakshmanan et al., 2021).

Electropolymerization and Conducting Polymers

Research has been conducted on derivatized bis(pyrrol-2-yl) arylenes, which share a similar chemical backbone with the compound , for their use in creating conducting polymers through electropolymerization. These materials are stable in their conducting form and have potential applications in electronics and materials science (Sotzing et al., 1996).